1-benzyl-N-(3-methoxypropyl)-7-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-N-(3-methoxypropyl)-12-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C23H24N4O3/c1-16-9-10-20-25-21-18(23(29)27(20)14-16)13-19(22(28)24-11-6-12-30-2)26(21)15-17-7-4-3-5-8-17/h3-5,7-10,13-14H,6,11-12,15H2,1-2H3,(H,24,28)
• InChI Key: CUFZCDXVMCXTSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)NCCCOC)C=C1
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol

Description

Pyrrolo[2,3-d]pyrimidines are a class of compounds that have been studied for their various biological activities. They are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidines has been accomplished through various methods. One such method involves the methylation of 4-chloro-7H-pyrrolo-[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine in a Parr bomb at elevated temperatures.

Molecular Structure Analysis

Pyrrolo[2,3-d]pyrimidines have a unique structure that contributes to their stability and biological activity. They contain a pyrrole ring fused with a pyrimidine ring, which gives them their unique properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-benzyl-N-(3-methoxypropyl)-7-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide” would depend on its exact structure. Pyrrolo[2,3-d]pyrimidines, in general, are stable compounds due to the aromaticity of the pyrrole and pyrimidine rings.

Scientific Research Applications

Anticancer Properties

• Research suggests that this compound exhibits potential anticancer activity. Its unique chemical structure may interfere with cancer cell growth and proliferation. .

Kinase Inhibitors

• The compound’s structure indicates that it might function as a kinase inhibitor. Kinases play crucial roles in cell signaling pathways, and inhibiting specific kinases can have therapeutic implications. .

Aggregation-Induced Emission Enhancement (AIEE)

• Unexpectedly, pyrrolo[1,2-a]pyrimidines (to which this compound belongs) have been found to exhibit AIEE properties. .

Anti-Inflammatory Activity

• Given its structural features, this compound might possess anti-inflammatory properties. .

Neurological Disorders

• Some pyrrolo[1,2-a]pyrimidines show promise in treating neurological disorders. .

Drug Delivery Systems

• The unique bicyclic structure of this compound could be harnessed for drug delivery. .

Antiviral Potential

• Pyrrolo[1,2-a]pyrimidines have been investigated for their antiviral properties. .

Mechanism of Action

While the exact mechanism of action of “1-benzyl-N-(3-methoxypropyl)-7-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide” is not known, pyrrolo[2,3-d]pyrimidines in general have been found to exhibit their effects through various mechanisms. For example, their anti-inflammatory effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Future Directions

Pyrrolo[2,3-d]pyrimidines are a promising class of compounds with various biological activities. Future research could focus on synthesizing new derivatives and studying their biological activities. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.